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Compound of Interest

Compound Name:
(4R)-1-Cbz-4-hydroxy-D-proline

methyl ester

CAS No.: 155075-23-3

Cat. No.: B118330

Get Quote

An In-Depth Technical Guide to the Solubility of Cbz-Protected Hydroxyproline Methyl Ester

Introduction
N-Benzyloxycarbonyl-trans-4-hydroxy-L-proline methyl ester (Cbz-Hyp-OMe) is a critical chiral

building block in the synthesis of a wide array of pharmaceutical agents, including carbapenem

antibiotics like Doripenem. Its rigid pyrrolidine ring, adorned with a hydroxyl group, provides a

valuable scaffold for stereocontrolled synthesis. However, the successful application of Cbz-

Hyp-OMe in synthetic workflows is intrinsically linked to its solubility characteristics in various

reaction and purification media. This guide provides a comprehensive overview of the solubility

of Cbz-Hyp-OMe, the underlying physicochemical principles, and robust methodologies for its

empirical determination.

Chemical and Physical Properties
Understanding the fundamental properties of Cbz-Hyp-OMe is paramount to predicting its

solubility behavior.
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Property Value Reference

CAS Number 64187-48-0 [1]

Molecular Formula C₁₄H₁₇NO₅ [1]

Molecular Weight 279.29 g/mol [1]

Appearance White powder or viscous liquid [1]

Boiling Point
422.779°C at 760 mmHg

(Predicted)
[1]

Density 1.313 g/cm³ (Predicted) [1]

pKa 14.25 ± 0.40 (Predicted) [2]

The Molecular Architecture and its Impact on
Solubility
The solubility of Cbz-Hyp-OMe is a direct consequence of its molecular structure, which

features a delicate balance of polar and non-polar moieties.

The Role of the Cbz Protecting Group
The benzyloxycarbonyl (Cbz) group is a widely employed protecting group for amines in

peptide synthesis and organic chemistry.[3] Its introduction onto the nitrogen atom of the

hydroxyproline ring has a profound impact on the molecule's solubility. By converting the polar

and potentially charged amino group into a less polar urethane, the Cbz group significantly

enhances the solubility of the amino acid derivative in a range of organic solvents.[4] This is a

critical modification, as the parent amino acid, hydroxyproline, is highly polar and primarily

water-soluble. The aromatic ring of the Cbz group also introduces the potential for π-π stacking

interactions, which can influence crystal packing and, consequently, the energy required to

dissolve the solid.

The Methyl Ester Moiety
Esterification of the carboxylic acid to its methyl ester further diminishes the polarity of the

molecule. The free carboxylic acid is capable of acting as a hydrogen bond donor and acceptor
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and can exist in an ionized state, conferring significant aqueous solubility. The methyl ester, in

contrast, is a non-ionizable, less polar functional group, which further shifts the solubility profile

towards organic media.[5]

The Hydroxyl Group and the Pyrrolidine Ring
The presence of the hydroxyl group on the pyrrolidine ring introduces a polar site capable of

hydrogen bonding. This feature can enhance solubility in protic solvents. The rigid pyrrolidine

ring itself contributes to the overall shape and crystal lattice energy of the molecule, which are

key factors in the dissolution process.

The interplay of these functional groups results in a molecule with moderate overall polarity,

leading to good solubility in a variety of common organic solvents.

Qualitative and Predicted Solubility Profile
While comprehensive quantitative solubility data for Cbz-Hyp-OMe across a wide range of

solvents is not readily available in the public domain, a qualitative and predicted solubility

profile can be constructed based on its chemical properties and available information for

structurally similar compounds.
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Solvent Predicted Solubility Rationale

Water
Sparingly soluble to slightly

soluble

The presence of the Cbz group

and methyl ester significantly

reduces aqueous solubility. A

predicted value for a

diastereomer is 3.1 g/L at

25°C.[2]

Methanol, Ethanol Soluble to freely soluble

These polar protic solvents can

engage in hydrogen bonding

with the hydroxyl group and

the carbonyls of the urethane

and ester.

Isopropanol Soluble

Similar to methanol and

ethanol, but potentially slightly

lower solubility due to the

increased non-polar character

of the solvent.

Acetonitrile Soluble

A polar aprotic solvent that can

effectively solvate the polar

regions of the molecule.

Tetrahydrofuran (THF) Soluble

A less polar ether that can still

solvate the molecule effectively

due to its ability to act as a

hydrogen bond acceptor.

Ethyl Acetate Soluble

A moderately polar solvent in

which many protected amino

acids show good solubility.

Dichloromethane (DCM) Soluble to freely soluble

A common solvent for organic

reactions and purifications of

compounds with moderate

polarity.

Chloroform Soluble to freely soluble Similar to DCM, it is an

effective solvent for many
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organic compounds.

Acetone Soluble

A polar aprotic solvent that is a

good general solvent for a

wide range of organic

molecules.

N,N-Dimethylformamide (DMF) Freely soluble

A highly polar aprotic solvent

known for its excellent

solvating power for a wide

range of organic compounds.

Dimethyl Sulfoxide (DMSO) Freely soluble

A highly polar aprotic solvent

with strong solvating

capabilities for a broad

spectrum of organic molecules.

Experimental Determination of Solubility
For researchers requiring precise solubility data for their specific applications, empirical

determination is essential. The following are standard, reliable methods for determining the

solubility of a compound like Cbz-Hyp-OMe.

Thermodynamic Solubility Determination: The Shake-
Flask Method
The shake-flask method is considered the "gold standard" for determining thermodynamic

(equilibrium) solubility.[6] It involves equilibrating an excess of the solid compound in a solvent

for a sufficient period to reach saturation.

Experimental Workflow
Caption: Workflow for Thermodynamic Solubility Determination

Step-by-Step Protocol
Preparation: Add an excess amount of Cbz-Hyp-OMe (enough to ensure a solid phase

remains after equilibration) to a known volume of the desired solvent in a sealed, inert vial.
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Equilibration: Place the vial in a shaker or rotator in a temperature-controlled environment

(e.g., 25°C). Agitate the mixture for a period sufficient to reach equilibrium (typically 24 to 48

hours).

Phase Separation: After equilibration, allow the vial to stand to let the excess solid settle.

Carefully withdraw a sample of the supernatant, ensuring no solid particles are transferred.

For more rigorous separation, centrifuge the sample and then filter the supernatant through a

syringe filter (e.g., 0.22 µm PTFE).

Quantification: Accurately dilute the saturated solution with a suitable solvent. Quantify the

concentration of Cbz-Hyp-OMe using a validated analytical method such as High-

Performance Liquid Chromatography (HPLC) with UV detection or quantitative Nuclear

Magnetic Resonance (qNMR).

Calculation: Calculate the solubility from the determined concentration and the dilution factor.

Kinetic Solubility Determination: Nephelometric Method
For higher throughput screening, kinetic solubility can be assessed using nephelometry, which

measures the scattering of light by undissolved particles.[7] This method is particularly useful in

early drug discovery and process development.

Experimental Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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